molecular formula C9H19NO3SSi B187349 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane CAS No. 63331-02-2

1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane

Cat. No. B187349
CAS RN: 63331-02-2
M. Wt: 249.4 g/mol
InChI Key: JMMUPWDOXRGHOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane is a synthetic compound with a unique molecular structure. This compound has gained significant attention in scientific research due to its potential applications in various fields.3.3]undecane.

Mechanism of Action

The mechanism of action of 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane is not fully understood. However, it has been suggested that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways. It has also been found to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, reduce inflammation, and induce apoptosis in cancer cells. It has also been found to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane in lab experiments is its unique molecular structure, which makes it a potential candidate for the development of novel drugs. However, one of the limitations of using this compound is its complex synthesis process, which makes it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane. One potential direction is the development of new drugs based on this compound. Another direction is the study of its effects on various diseases such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its biological effects.
Conclusion:
In conclusion, 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane is a synthetic compound with a unique molecular structure that has potential applications in various fields of scientific research. Its antimicrobial, anti-inflammatory, and anticancer properties make it a potential candidate for the development of novel drugs. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in various diseases.

Synthesis Methods

The synthesis of 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane involves a multi-step process. The initial step involves the reaction of 1,6-dibromohexane with triethylene glycol to form 2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane. The next step involves the reaction of the obtained compound with thioacetic acid to form 1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane.

Scientific Research Applications

1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane has potential applications in various fields of scientific research. This compound has been found to possess antimicrobial, anti-inflammatory, and anticancer properties. It has been used in the development of novel drugs and in the study of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

properties

CAS RN

63331-02-2

Product Name

1-Ethylsulfanylmethyl-2,8,9-trioxa-5-aza-1-sila-bicyclo[3.3.3]undecane

Molecular Formula

C9H19NO3SSi

Molecular Weight

249.4 g/mol

IUPAC Name

1-(ethylsulfanylmethyl)-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane

InChI

InChI=1S/C9H19NO3SSi/c1-2-14-9-15-11-6-3-10(4-7-12-15)5-8-13-15/h2-9H2,1H3

InChI Key

JMMUPWDOXRGHOT-UHFFFAOYSA-N

SMILES

CCSC[Si]12OCCN(CCO1)CCO2

Canonical SMILES

CCSC[Si]12OCCN(CCO1)CCO2

Origin of Product

United States

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